Cas no 647025-14-7 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-)
647025-14-7 structure
Product Name:Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
CAS No:647025-14-7
MF:C11H19NO3S
MW:245.338462114334
CID:418115
PubChem ID:69619973
Update Time:2025-04-19
Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-
- 4-(but-2-ynoxymethyl)-1-methylsulfonylpiperidine
- 647025-14-7
- SCHEMBL5957516
- OAXREGJJVFNJSW-UHFFFAOYSA-N
- 4-(but-2-ynyloxymethyl)-1-(methanesulphonyl)piperidine
- 4-{[(But-2-yn-1-yl)oxy]methyl}-1-(methanesulfonyl)piperidine
- 4-but-2-ynyloxymethyl-1-methanesulphonylpiperidine
- DTXSID40741026
-
- Inchi: 1S/C11H19NO3S/c1-3-4-9-15-10-11-5-7-12(8-6-11)16(2,13)14/h11H,5-10H2,1-2H3
- InChI Key: OAXREGJJVFNJSW-UHFFFAOYSA-N
- SMILES: S(C)(N1CCC(COCC#CC)CC1)(=O)=O
Computed Properties
- Exact Mass: 245.10867
- Monoisotopic Mass: 245.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 46.61
Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
647025-14-7 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(methylsulfonyl)-) Related Products
- 196520-82-8(Aziridine,2-(1-methylethyl)-1-(methylsulfonyl)-, (2S)-)
- 14999-82-7(Pyrrolidine,1-(pentylsulfonyl)-)
- 14673-99-5(Pyrrolidine,1-(butylsulfonyl)-)
- 218780-53-1(1-methanesulfonylpiperidin-4-one)
- 438585-61-6(1-methanesulfonyl-N-methylpiperidin-4-amine)
- 14674-01-2(1H-Azepine,1-(butylsulfonyl)hexahydro-)
- 14674-12-5(1H-Azepine,hexahydro-1-(pentylsulfonyl)-)
- 402927-97-3(1-methanesulfonylpiperidin-4-amine)
- 14674-11-4(Piperidine,1-(pentylsulfonyl)-)
- 14673-97-3(1-Butanesulfonamide,N,N-dipropyl-)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk